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Compound of Interest

Compound Name: 2-(4-Methylphenyl)propan-2-ol

Cat. No.: B075277 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This application note provides a detailed protocol for the synthesis of 2-(4-
methylphenyl)propan-2-ol, a tertiary alcohol with applications in medicinal chemistry and as a

building block in organic synthesis.[1] The procedure utilizes a Grignard reaction, a robust and

versatile method for carbon-carbon bond formation. The protocol outlines the preparation of the

Grignard reagent, p-tolylmagnesium bromide, from 4-bromotoluene and magnesium turnings,

followed by its reaction with acetone to yield the desired tertiary alcohol. This document

includes a comprehensive list of materials, a step-by-step experimental procedure, and

tabulated data for all reagents and the product. Additionally, a visual representation of the

experimental workflow is provided using the DOT language for clear and concise

understanding.

Introduction
The Grignard reaction is a fundamental organometallic chemical reaction that involves the

addition of an organomagnesium halide (Grignard reagent) to a carbonyl group of an aldehyde

or ketone. This reaction is a cornerstone of organic synthesis due to its effectiveness in forming

new carbon-carbon bonds, enabling the construction of complex molecules from simpler

precursors. The synthesis of 2-(4-methylphenyl)propan-2-ol serves as an excellent example

of a Grignard reaction, where the nucleophilic carbon of the p-tolylmagnesium bromide attacks
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the electrophilic carbonyl carbon of acetone. Subsequent acidic workup yields the final tertiary

alcohol product.

Materials and Methods
Reagents and Materials

Chemical
Name

CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

Physical State

4-Bromotoluene 106-38-7 C₇H₇Br 171.03 Liquid

Magnesium

Turnings
7439-95-4 Mg 24.31 Solid

Acetone 67-64-1 C₃H₆O 58.08 Liquid

Diethyl Ether

(anhydrous)
60-29-7 C₄H₁₀O 74.12 Liquid

Hydrochloric Acid

(1M)
7647-01-0 HCl 36.46 Liquid

2-(4-

Methylphenyl)pro

pan-2-ol

1197-01-9 C₁₀H₁₄O 150.22 Liquid/Solid

Equipment
Three-necked round-bottom flask (250 mL)

Reflux condenser

Dropping funnel

Magnetic stirrer and stir bar

Heating mantle

Separatory funnel
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Rotary evaporator

Standard laboratory glassware (beakers, graduated cylinders, etc.)

Drying tube (filled with calcium chloride)

Experimental Protocol
Part 1: Preparation of p-Tolylmagnesium Bromide (Grignard Reagent)

Apparatus Setup: Assemble a 250 mL three-necked round-bottom flask equipped with a

reflux condenser, a dropping funnel, and a magnetic stir bar. Attach a drying tube containing

calcium chloride to the top of the condenser to maintain anhydrous conditions.

Drying of Glassware: Ensure all glassware is thoroughly dried in an oven and cooled under a

stream of dry nitrogen or in a desiccator before use.

Initiation of Reaction: Place magnesium turnings (1.2 g, 0.05 mol) in the reaction flask. Add a

small crystal of iodine to activate the magnesium surface.

Addition of 4-Bromotoluene: In the dropping funnel, prepare a solution of 4-bromotoluene

(6.84 g, 0.04 mol) in 50 mL of anhydrous diethyl ether.

Grignard Reagent Formation: Add a small portion (approximately 5 mL) of the 4-

bromotoluene solution to the magnesium turnings. The reaction is initiated when the

brownish color of the iodine disappears and the solution becomes cloudy and starts to reflux

gently. If the reaction does not start, gentle warming with a heating mantle may be

necessary.

Completion of Addition: Once the reaction has initiated, add the remaining 4-bromotoluene

solution dropwise from the dropping funnel at a rate that maintains a gentle reflux.

Reaction Completion: After the addition is complete, reflux the mixture for an additional 30

minutes to ensure complete formation of the Grignard reagent. The solution should appear

grayish and slightly cloudy.

Part 2: Synthesis of 2-(4-Methylphenyl)propan-2-ol
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Cooling: Cool the freshly prepared Grignard reagent solution to 0 °C using an ice bath.

Addition of Acetone: Prepare a solution of acetone (2.32 g, 0.04 mol) in 20 mL of anhydrous

diethyl ether. Add this solution dropwise to the stirred Grignard reagent solution at 0 °C. A

white precipitate will form.

Reaction: After the addition is complete, remove the ice bath and stir the reaction mixture at

room temperature for 30 minutes.

Part 3: Work-up and Purification

Hydrolysis: Carefully and slowly pour the reaction mixture into a beaker containing 100 mL of

ice-cold 1M hydrochloric acid with stirring. This will quench the reaction and dissolve the

magnesium salts.

Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer (diethyl

ether). Extract the aqueous layer twice with 25 mL portions of diethyl ether.

Washing: Combine the organic extracts and wash with 50 mL of saturated sodium

bicarbonate solution, followed by 50 mL of brine (saturated NaCl solution).

Drying: Dry the organic layer over anhydrous sodium sulfate.

Solvent Removal: Filter off the drying agent and remove the diethyl ether using a rotary

evaporator.

Purification: The crude product can be purified by distillation under reduced pressure to

obtain pure 2-(4-methylphenyl)propan-2-ol.

Data Presentation
Physical and Chemical Properties of Reactants and
Product
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Compound
Molar Mass (
g/mol )

Boiling Point
(°C)

Density (g/mL)
Melting Point
(°C)

4-Bromotoluene 171.03 184-185 1.398 25-28

Magnesium 24.31 1090 1.74 650

Acetone 58.08 56 0.791 -95

Diethyl Ether 74.12 34.6 0.713 -116.3

Hydrochloric Acid

(1M)
36.46 ~100 ~1.0 N/A

2-(4-

Methylphenyl)pro

pan-2-ol

150.22
204.8 at 760

mmHg
0.979 N/A

Experimental Workflow

Reactants:
4-Bromotoluene

Magnesium Turnings
Anhydrous Diethyl Ether

Grignard Reagent Formation
(p-Tolylmagnesium Bromide)

Addition of Acetone
in Anhydrous Diethyl Ether

Reaction Reaction Quench
(Acidic Work-up with 1M HCl)

Intermediate Liquid-Liquid Extraction
with Diethyl Ether

Washing of Organic Layer
(NaHCO3, Brine)

Drying of Organic Layer
(Anhydrous Na2SO4)

Solvent Removal
(Rotary Evaporation)

Purification
(Distillation)

Final Product:
2-(4-Methylphenyl)propan-2-ol

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-(4-Methylphenyl)propan-2-ol.

Safety Precautions
Diethyl ether is extremely flammable and volatile. All operations should be conducted in a

well-ventilated fume hood, away from any sources of ignition.

Grignard reagents are highly reactive and sensitive to moisture. Ensure all glassware is dry

and the reaction is performed under anhydrous conditions.

Hydrochloric acid is corrosive. Wear appropriate personal protective equipment (PPE),

including safety goggles, gloves, and a lab coat.
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The reaction of the Grignard reagent with acetone and the subsequent quenching with acid

are exothermic. Perform these steps with cooling and slow, controlled addition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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